Cas no 855382-76-2 (2-methyl-3-nitroBenzeneethanol)

2-Methyl-3-nitroBenzeneethanol is a nitro-substituted aromatic compound featuring both a methyl group and a hydroxyl-bearing ethyl side chain on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The nitro group enhances electrophilic substitution potential, while the hydroxyl group allows for further functionalization, such as esterification or etherification. Its well-defined molecular framework ensures consistent performance in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its nitroaromatic properties, requiring standard safety precautions for stability and storage. Suitable for research and industrial applications requiring precise nitroaromatic building blocks.
2-methyl-3-nitroBenzeneethanol structure
855382-76-2 structure
Product Name:2-methyl-3-nitroBenzeneethanol
CAS No:855382-76-2
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD26127417
CID:2112965
PubChem ID:11998857
Update Time:2025-10-18

2-methyl-3-nitroBenzeneethanol Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-nitroBenzeneethanol
    • DA-25906
    • SCHEMBL3842170
    • EN300-23325014
    • 2-(2-methyl-3-nitrophenyl)ethanol
    • 2-?Methyl-?3-?nitrobenzeneethanol
    • 2-Methyl-3-nitro phenyl ethyl alcohol
    • LBOLDCCWPUYOFS-UHFFFAOYSA-N
    • 2-Methyl-3-nitrophenyl ethyl alcohol
    • 2-(2-methyl-3-nitrophenyl)ethan-1-ol
    • 970-174-9
    • 855382-76-2
    • MDL: MFCD26127417
    • Inchi: 1S/C9H11NO3/c1-7-8(5-6-11)3-2-4-9(7)10(12)13/h2-4,11H,5-6H2,1H3
    • InChI Key: LBOLDCCWPUYOFS-UHFFFAOYSA-N
    • SMILES: OCCC1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.07389321Da
  • Monoisotopic Mass: 181.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.1Ų

2-methyl-3-nitroBenzeneethanol Pricemore >>

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Additional information on 2-methyl-3-nitroBenzeneethanol

Comprehensive Overview of 2-Methyl-3-NitroBenzeneethanol (CAS No. 855382-76-2): Properties, Applications, and Industry Insights

2-Methyl-3-NitroBenzeneethanol (CAS No. 855382-76-2) is a specialized organic compound with a molecular structure combining a benzene ring, nitro group, and ethanol moiety. This nitro-aromatic derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The compound's unique molecular architecture, featuring both electron-withdrawing (-NO2) and electron-donating (-CH3) groups, makes it valuable for synthesizing complex molecules. Recent studies highlight its potential as a building block in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents.

In the context of green chemistry trends, researchers are exploring eco-friendly synthesis routes for 2-Methyl-3-NitroBenzeneethanol. The compound's solubility profile (moderate in polar solvents like ethanol and acetone) and thermal stability (decomposition point >150°C) make it suitable for various industrial processes. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed for purity assessment, with commercial samples typically achieving ≥98% purity.

The global market for fine chemical intermediates like 855382-76-2 is projected to grow at 6.2% CAGR (2023-2030), driven by demand from pharmaceutical excipients and crop protection sectors. Patent analysis reveals increasing applications in OLED materials and liquid crystal formulations, where its nitro-aromatic core contributes to electron transport properties. Storage recommendations include amber glass containers under inert atmosphere to prevent photo-degradation, with shelf life extending beyond 24 months when stored below 25°C.

From a regulatory perspective, 2-Methyl-3-NitroBenzeneethanol complies with REACH and TSCA regulations, with comprehensive SDS documentation available from major suppliers. The compound's low acute toxicity (LD50 >2000 mg/kg in rodent studies) and absence of mutagenic alerts in computational toxicology models make it favorable for research applications. Industrial scale-up considerations focus on continuous flow nitration processes to enhance safety and yield compared to traditional batch methods.

Emerging applications in material science exploit the compound's ability to form metal-organic frameworks (MOFs) through coordination with transition metals. Recent publications demonstrate its utility in creating luminescent sensors for environmental monitoring. The ortho-substitution pattern (methyl and nitro groups at 2- and 3-positions respectively) induces steric effects that influence reaction pathways in catalytic hydrogenation processes, a topic of active investigation in asymmetric synthesis research.

Quality control protocols for CAS 855382-76-2 emphasize spectroscopic characterization including 1H/13C NMR and FT-IR analysis. The compound shows characteristic signals at 8.1 ppm (aromatic proton adjacent to nitro group) in proton NMR and strong absorption at 1520 cm-1 (asymmetric NO2 stretch) in infrared spectra. These analytical fingerprints ensure batch-to-batch consistency for critical applications in medicinal chemistry programs targeting infectious diseases and metabolic disorders.

Supply chain dynamics for 2-Methyl-3-NitroBenzeneethanol reflect growing regional production in Asia-Pacific, with cGMP-compliant manufacturers offering kilogram-scale quantities. Pricing trends show moderate volatility due to fluctuations in raw material costs for precursor chemicals like o-xylene derivatives. Technical grade material (95-97% purity) serves industrial applications, while research-grade (>99%) supports high-throughput screening platforms in drug discovery initiatives.

Environmental fate studies indicate moderate biodegradability (28% in 28-day OECD tests) and low bioaccumulation potential (log Kow = 1.8). Waste treatment recommendations include activated carbon adsorption for aqueous streams and high-temperature incineration for solid residues. These environmental parameters align with sustainability goals in chemical manufacturing, positioning 855382-76-2 as a viable intermediate for green synthesis applications.

Future research directions may explore the compound's photophysical properties for organic electronics and its potential as a ligand precursor in homogeneous catalysis. The structure-activity relationship of derivatives is being investigated for biologically active molecules, particularly in central nervous system targets. These developments underscore the continuing relevance of 2-Methyl-3-NitroBenzeneethanol in advancing both chemical innovation and applied research across multiple disciplines.

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